(5-Methoxy-2-methylphenyl)methanol
Overview
Description
The compound "(5-Methoxy-2-methylphenyl)methanol" is not directly mentioned in the provided papers. However, the papers do discuss related compounds and methodologies that could be relevant to the analysis of similar methanol-based compounds. For instance, the synthesis and crystal structure of a related compound, bis(3-chlorophenyl)-[5-methyl-1-(4-methylphenyl)-1,2,3-triazol-4-yl]-methanol, has been established, which suggests that the methodologies used could potentially be applied to the synthesis and analysis of "(5-Methoxy-2-methylphenyl)methanol" .
Synthesis Analysis
The synthesis of related compounds involves multiple steps, including esterification with methanol and reactions with Grignard reagents. For example, the synthesis of dimethyl 5-(1-methyl-1-methoxycarbonylmethyloxy) isophthalate was optimized to achieve a 60% yield, indicating that careful optimization of reaction conditions is crucial for the successful synthesis of methanol derivatives . Although the exact synthesis of "(5-Methoxy-2-methylphenyl)methanol" is not described, the principles of esterification and the use of Grignard reagents could be relevant.
Molecular Structure Analysis
The molecular structure of a related compound was determined using NMR, IR, MS spectra, and X-ray diffraction crystallography, which are standard techniques for analyzing the structure of organic compounds. The detailed crystallographic data provided for bis(3-chlorophenyl)-[5-methyl-1-(4-methylphenyl)-1,2,3-triazol-4-yl]-methanol, including space group, unit cell parameters, and molecular conformation, highlight the importance of these techniques in elucidating molecular structures .
Chemical Reactions Analysis
The papers do not provide specific information on the chemical reactions of "(5-Methoxy-2-methylphenyl)methanol." However, the synthesis and reactivity of related compounds, such as those involving methanol and its derivatives, typically involve nucleophilic substitutions or rearrangements, as indicated by the SN1 reaction mechanism mentioned in the synthesis of dimethyl 5-(1-methyl-1-methoxycarbonylmethyloxy) isophthalate .
Physical and Chemical Properties Analysis
The physical and chemical properties of "(5-Methoxy-2-methylphenyl)methanol" are not directly discussed in the provided papers. However, the density and molecular weight of a structurally related compound are provided, which are important physical properties that can influence the compound's reactivity and applications . The stability of methanol-based enzymes, as discussed in the context of Methanosarcina barkeri, also suggests that divalent cations and nucleotides can play a role in the stability of methanol derivatives .
Safety And Hazards
properties
IUPAC Name |
(5-methoxy-2-methylphenyl)methanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O2/c1-7-3-4-9(11-2)5-8(7)6-10/h3-5,10H,6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJUWMWGTOQVFMH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OC)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201299345 |
Source
|
| Record name | 5-Methoxy-2-methylbenzenemethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201299345 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Methoxy-2-methylphenyl)methanol | |
CAS RN |
73502-04-2 |
Source
|
| Record name | 5-Methoxy-2-methylbenzenemethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=73502-04-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Methoxy-2-methylbenzenemethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201299345 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![4-[2-(methylamino)ethyl]-2,5-diphenyl-1,2-dihydro-3H-pyrazol-3-one](/img/structure/B3022716.png)
